Cas no 1806372-26-8 (3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid)

• Product Name: 3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid
• CAS No: 1806372-26-8
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 4978686
• Update Time: 2025-05-19

3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid

• Inchi： 1S/C10H10BrFO3/c11-8-2-3-9(15-6-12)7(5-8)1-4-10(13)14/h2-3,5H,1,4,6H2,(H,13,14)
• InChI Key： OJZYDYKYTVPPRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC(=O)O)OCF

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Additional information on 3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid

Comprehensive Overview of 3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid (CAS No. 1806372-26-8)

3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid (CAS No. 1806372-26-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-fluoromethoxy phenyl derivative is particularly notable for its unique structural features, which include a propanoic acid moiety and a fluoromethoxy group. These functional groups make it a valuable intermediate in the synthesis of bioactive molecules, especially in the development of novel drug candidates and agrochemicals.

The compound's molecular formula and structural integrity have been extensively studied to understand its potential applications. Researchers are particularly interested in its metabolic stability and bioavailability, which are critical factors in drug development. With the growing demand for fluorinated compounds in medicinal chemistry, 3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid stands out as a promising building block for designing next-generation therapeutics.

In recent years, the compound has been linked to advancements in central nervous system (CNS) drug discovery, owing to its ability to cross the blood-brain barrier (BBB). This property has sparked interest in its use for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory and antioxidant potential is being explored, aligning with the current focus on multi-target drug design.

From a synthetic chemistry perspective, 3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid is often synthesized via palladium-catalyzed cross-coupling reactions, a method widely used in modern organic synthesis. Its bromine substituent provides a reactive site for further functionalization, making it a versatile intermediate. The compound's fluoromethoxy group also enhances its lipophilicity, which is crucial for improving drug absorption and tissue penetration.

The agrochemical industry has also shown interest in this compound due to its potential as a pesticide intermediate. Its halogenated structure contributes to its stability and efficacy in crop protection applications. With the increasing emphasis on sustainable agriculture, researchers are investigating its role in developing environmentally friendly pesticides.

In conclusion, 3-(5-Bromo-2-(fluoromethoxy)phenyl)propanoic acid (CAS No. 1806372-26-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and synthetic versatility make it a subject of ongoing research, particularly in the context of drug discovery and green chemistry. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.